Cas no 2680646-84-6 (2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid
• CAS No: 2680646-84-6
• MF: C₁₉H₁₇F₄NO₄
• MW: 399.336199522018
• CID: 5666629
• PubChem ID: 165934052
• Update Time: 2025-11-06

2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid
• 2680646-84-6
• EN300-27727186
• 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid

• Inchi： 1S/C19H17F4NO4/c1-12-9-14(20)7-8-15(12)16(17(25)26)24(11-19(21,22)23)18(27)28-10-13-5-3-2-4-6-13/h2-9,16H,10-11H2,1H3,(H,25,26)
• InChI Key： LEJRTWLDHCPSJS-UHFFFAOYSA-N
• SMILES： FC(CN(C(=O)OCC1C=CC=CC=1)C(C(=O)O)C1C=CC(=CC=1C)F)(F)F

Computed Properties

• Exact Mass: 399.10937067g/mol
• Monoisotopic Mass: 399.10937067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid

2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid (CAS No. 2680646-84-6): A Comprehensive Overview

2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid (CAS No. 2680646-84-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl ester, a trifluoromethyl group, and a fluoro-substituted phenyl ring. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The benzyloxy carbonyl group in the compound serves as a protecting group for the amino functionality, which can be selectively removed under mild conditions to reveal the primary amine. This feature makes the compound highly versatile in synthetic chemistry, allowing for further functionalization and modification to tailor its properties for specific applications. The trifluoromethyl group, on the other hand, imparts significant electronic and steric effects, enhancing the compound's stability and bioavailability.

The 4-fluoro-2-methylphenyl moiety is another key structural element that contributes to the compound's biological activity. Fluorine substitution on aromatic rings is known to modulate the binding affinity and selectivity of small molecules to their target proteins. In this case, the presence of the fluoro group and the methyl substituent may enhance the compound's ability to interact with specific protein targets, making it a promising candidate for drug discovery.

Recent studies have explored the potential of 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural motifs exhibit potent inhibitory activity against certain kinases involved in cancer progression. The trifluoromethyl group has been found to enhance the potency and selectivity of these inhibitors, making them attractive candidates for further development.

In addition to its potential as a kinase inhibitor, 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid has also been investigated for its anti-inflammatory properties. Studies have demonstrated that compounds with similar structures can effectively inhibit pro-inflammatory cytokines and enzymes, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The synthesis of 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid typically involves a multi-step process that includes the formation of the benzyl ester, introduction of the trifluoromethyl group, and coupling with the fluoro-substituted phenyl ring. The efficiency and scalability of these synthetic routes are crucial for large-scale production and commercialization of the compound.

One of the key challenges in developing 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid as a therapeutic agent is optimizing its pharmacokinetic properties. Researchers are actively working on modifying the structure to improve solubility, stability, and bioavailability while minimizing potential side effects. Advanced computational methods and high-throughput screening techniques are being employed to identify optimal lead compounds with enhanced therapeutic profiles.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs. Preliminary data from preclinical studies suggest that 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}-2-(4-fluoro-2-methylphenyl)acetic acid exhibits favorable pharmacological properties and low toxicity profiles. These findings provide a strong foundation for advancing the compound into early-phase clinical trials.

In conclusion, 2-{(benzyloxy)carbonyl(2,2,2-trifluoroethyl)amino}- 1 -(4-fluoro--methylphenyl)-acetic acid (CAS No. 1 ) represents a promising candidate in the development of novel therapeutic agents. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for addressing unmet medical needs in various disease areas.